2-Chloro-1,3-benzothiazol-7-ol
Overview
Description
2-Chloro-1,3-benzothiazol-7-ol is a chemical compound with the CAS Number: 96489-54-2 . Its molecular weight is 186.64 and its IUPAC name is 2-chloro-1H-1lambda3-benzo[d]thiazol-7-ol .
Synthesis Analysis
The synthesis of benzothiazole derivatives, such as 2-Chloro-1,3-benzothiazol-7-ol, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of 2-Chloro-1,3-benzothiazol-7-ol is represented by the linear formula: C7H4ClNOS . The InChI key for this compound is GIRPHLRJOPLPCO-UHFFFAOYSA-N .It is typically stored at room temperature . The compound’s molecular weight is 185.63 .
Scientific Research Applications
- Researchers have investigated derivatives of 2-Chloro-1,3-benzothiazol-7-ol as potential antitumor agents. These compounds were designed and synthesized to target tumor cell lines such as HepG2, SK-OV-3, NCI-H460, and BEL-7404 . Some of these derivatives exhibited moderate to high inhibitory activities against cancer cells.
- 2-Chloro-1,3-benzothiazol-7-ol serves as a building block in the synthesis of other compounds. For instance, it has been used in the preparation of (RS)- and (S)-lubeluzole, as well as (1,3-benzothiazol-2-yl)amino-9-(10H)-acridinone derivatives and 4H-thieno[2’,3’:4,5]pyrimido[2,1-b]benzothiazole derivatives .
- Benzothiazole derivatives, including those derived from 2-Chloro-1,3-benzothiazol-7-ol, have attracted attention for their potential as biologically active compounds. Researchers explore various synthetic pathways to create more potent drugs based on the benzothiazole scaffold .
Antitumor Properties
Drug Synthesis
Benzothiazole-Based Drug Development
Future Directions
properties
IUPAC Name |
2-chloro-1,3-benzothiazol-7-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNOS/c8-7-9-4-2-1-3-5(10)6(4)11-7/h1-3,10H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNYYLFBWDIBLGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)O)SC(=N2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1,3-benzothiazol-7-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-cyano-1-cyclopropylethyl)-2-[(3-acetamido-4-methylphenyl)amino]acetamide](/img/structure/B2803975.png)
![3,4-dimethoxy-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide](/img/structure/B2803976.png)
![N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-ethyl-2-methyl-1H-imidazole-4-sulfonamide](/img/structure/B2803987.png)
![3-[(3-Chlorophenyl)methoxy]propanenitrile](/img/structure/B2803988.png)
![N-[(4-Morpholin-4-ylthian-4-yl)methyl]-2-phenylmethoxyacetamide](/img/structure/B2803990.png)
![(2Z)-2-[(1-benzofuran-2-yl)methylidene]-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one; 1,4-dioxane](/img/structure/B2803995.png)